2-N-HEXYLTHIOPHENE
2-N-HEXYLTHIOPHENE
2-Hexylthiophene belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Hexylthiophene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-hexylthiophene is primarily located in the membrane (predicted from logP). 2-Hexylthiophene has a floral, fruity, and gassy taste.
Brand Name:
Vulcanchem
CAS No.:
18794-77-9
VCID:
VC0090786
InChI:
InChI=1S/C10H16S/c1-2-3-4-5-7-10-8-6-9-11-10/h6,8-9H,2-5,7H2,1H3
SMILES:
CCCCCCC1=CC=CS1
Molecular Formula:
C10H16S
Molecular Weight:
168.3 g/mol
2-N-HEXYLTHIOPHENE
CAS No.: 18794-77-9
Main Products
VCID: VC0090786
Molecular Formula: C10H16S
Molecular Weight: 168.3 g/mol
CAS No. | 18794-77-9 |
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Product Name | 2-N-HEXYLTHIOPHENE |
Molecular Formula | C10H16S |
Molecular Weight | 168.3 g/mol |
IUPAC Name | 2-hexylthiophene |
Standard InChI | InChI=1S/C10H16S/c1-2-3-4-5-7-10-8-6-9-11-10/h6,8-9H,2-5,7H2,1H3 |
Standard InChIKey | QZVHYFUVMQIGGM-UHFFFAOYSA-N |
SMILES | CCCCCCC1=CC=CS1 |
Canonical SMILES | CCCCCCC1=CC=CS1 |
Density | 0.930-0.938 (20°) |
Physical Description | Colourless to pale yellow liquid; Meat-like aroma |
Description | 2-Hexylthiophene belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Hexylthiophene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-hexylthiophene is primarily located in the membrane (predicted from logP). 2-Hexylthiophene has a floral, fruity, and gassy taste. |
Solubility | Soluble in most organic solvents; Insoluble in water Soluble (in ethanol) |
PubChem Compound | 87793 |
Last Modified | Nov 11 2021 |
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